Cas no 936623-90-4 (Sacubitril/Valsartan)

Sacubitril/Valsartan is a dual-acting angiotensin receptor-neprilysin inhibitor (ARNI) used primarily in the treatment of chronic heart failure with reduced ejection fraction (HFrEF). The compound combines Sacubitril, a neprilysin inhibitor that increases levels of natriuretic peptides, and Valsartan, an angiotensin II receptor blocker (ARB) that mitigates vasoconstriction and aldosterone release. This synergistic mechanism enhances cardiovascular outcomes by reducing ventricular remodeling, lowering blood pressure, and improving hemodynamics. Clinical studies demonstrate its superiority over traditional ACE inhibitors or ARBs in reducing hospitalization and mortality rates in eligible patients. Its fixed-dose formulation ensures consistent pharmacokinetics, simplifying dosing regimens while maintaining therapeutic efficacy.
Sacubitril/Valsartan structure
Sacubitril/Valsartan structure
Product Name:Sacubitril/Valsartan
CAS No:936623-90-4
MF:C48H58N6O8
MW:847.00953245163
MDL:MFCD29477717
CID:1123887
Update Time:2025-10-17

Sacubitril/Valsartan Chemical and Physical Properties

Names and Identifiers

    • Sacubitril
    • 3-(1-Biphenyl-4-ylMethyl-3-ethoxycarbonyl-1-butylcarbaMoyl)propionate-3'-Methyl-2'-(pentanoyl(2'-(tetrazol-5-ylate)biphenyl-4'-ylMethyl)aMino)butyrate
    • (S)-2-(N-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)hexanamido)-3-methylbutanoic acid compound with 4-(((2S,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-me
    • Entresto(LCZ696)
    • L-​Valine, N-​(1-​oxopentyl)​-​N-​[[2'-​(2H-​tetrazol-​5-​yl)​[1,​1'-​biphenyl]​-​4-​yl]​methyl]​-​, compd. with α-​ethyl (αR,​γS)​-​γ-​[(3-​carboxy-​1-​oxopropyl)​amino]​-​α-​methyl[1,​1'-​biphenyl]​
    • LCZ 696
    • LCZ-696
    • LCZ696 Entresto TM
    • Valsartan
    • BAL-4815
    • Isavuconazole
    • L-Valine, N-(1-oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, compd. with α-ethyl (αR,γS)-γ-[(3-carboxy-1-oxopropyl)amino]-α-methyl[1,1'-biphenyl]-4-pentanoate, sodium salt, hydrate (2:2:6:5)
    • RO-0094815
    • trisodium [3-((1S,3R)-1-biphenyl-4-ylmethyl-3-ethoxycarbonyl-1-butylcarbamoyl)propionate-(S)-3-methyl-2-(pentanoyl{2”-(tetrazol-5-ylate)biphenyl-4-ylmethyl}amino)butyrate] hemipentahydrate
    • trisodium 3-((1S,3R)-1-(biphenyl-4-ylme
    • Sacubitril valsartan sodium hydrate
    • LCZ696
    • Entresto
    • LZC696
    • [(C24H29N5O3).(C24H29NO5).2.5(H2O).3Na]
    • LCZ696 ENTRESTO TM
    • LCZ696 Entresto
    • 4-[[(2S,4R)-5-ethoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoate
    • Sacubitril mixture with Valsartan
    • Cocrystal of Sacubitril and Valsartan
    • Sacubitril/Valsartan
    • Neparvis
    • Sacubitril-valsartan
    • Sacubitril-valsartan mixt.
    • Valsartan sacubitril
    • MDL: MFCD29477717
    • Inchi: 1S/C24H29N5O3.C24H29NO5/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23;1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28);4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28)/t22-;17-,21+/m01/s1
    • InChI Key: XTKIDERFOUYBDE-QEPKIHTBSA-N
    • SMILES: C(C1C=CC(C2C=CC=CC=2C2=NN=NN2)=CC=1)N(C(=O)CCCC)[C@H](C(=O)O)C(C)C.C(C1C=CC(C2C=CC=CC=2)=CC=1)[C@@H](NC(=O)CCC(=O)O)C[C@@H](C)C(=O)OCC

Computed Properties

  • Exact Mass: 912.37700
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 33
  • Heavy Atom Count: 135
  • Rotatable Bond Count: 47

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Solubility: DMSO 中≥45.05 mg/mL;水中≥11.28 mg/mL;乙醇中≥28.5 mg/mL
  • PSA: 207.53000
  • LogP: 5.34730
  • Vapor Pressure: Not available

Sacubitril/Valsartan Security Information

Sacubitril/Valsartan Pricemore >>

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Sacubitril/Valsartan Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropyl acetate ,  Water ;  rt; 4 h, 50 °C
1.2 Reagents: Carbon Solvents: Acetone ;  5 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt; 1 h, 45 °C; 45 °C → rt; 2 h, rt
Reference
Preparation of sacubitril valsartan sodium
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ,  Water ;  1 h, 25 - 35 °C
Reference
Preparation of solid state forms of trisodium salt of valsartan/sacubitril complex and sacubitril sodium
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 - 20 °C; 1 h, 10 - 20 °C
Reference
Preparation of sacubitril and salt thereof and novel compounds used in the process
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Acetone ,  Water ;  10 min, rt; 30 min, rt → 80 °C
Reference
Novel crystal forms of entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate
Shaikh, Tabrez R.; George, Christy P.; Bhukya, Priyanka; Shelke, Nikita; Pawar, Komal; et al, CrystEngComm, 2022, 24(42), 7387-7393

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Isopropyl acetate ,  Heptane ,  Water ;  rt → 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  < 45 °C
Reference
A method for preparation of LCZ696
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Isopropyl acetate ,  Heptane ,  Water ;  rt → 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  < 45 °C
Reference
A method for preparation of LCZ696
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropyl acetate ,  Water ;  rt; 4 h, 50 °C
1.2 Reagents: Carbon Solvents: Acetone ;  5 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt; 1 h, 45 °C; 45 °C → rt; 2 h, rt
Reference
Preparation of sacubitril valsartan sodium
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Isopropyl acetate ;  4 - 6 h, rt
1.2 Reagents: Water
1.3 Solvents: Water ;  2 - 3 h, rt
Reference
Preparation of sacubitril valsartan sodium salt
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Isopropyl acetate ;  4 - 6 h, rt
1.2 Reagents: Water
1.3 Solvents: Water ;  2 - 3 h, rt
Reference
Preparation of sacubitril valsartan sodium salt
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ,  Water ;  1 h, 25 - 35 °C
Reference
Preparation of solid state forms of trisodium salt of valsartan/sacubitril complex and sacubitril sodium
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 - 10 °C; 1 h, 0 - 10 °C
Reference
Novel crystalline form of trisodium sacubitril-valsartan hemipentahydrate
, India, , ,

Production Method 12

Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 - 10 °C; 1 h, 0 - 10 °C
Reference
Novel crystalline form of trisodium sacubitril-valsartan hemipentahydrate
, India, , ,

Production Method 13

Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 - 20 °C; 1 h, 10 - 20 °C
Reference
Preparation of sacubitril and salt thereof and novel compounds used in the process
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Solvents: Acetone ,  Water ;  10 min, rt; 30 min, rt → 80 °C
Reference
Novel crystal forms of entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate
Shaikh, Tabrez R.; George, Christy P.; Bhukya, Priyanka; Shelke, Nikita; Pawar, Komal; et al, CrystEngComm, 2022, 24(42), 7387-7393

Sacubitril/Valsartan Raw materials

Sacubitril/Valsartan Preparation Products

Sacubitril/Valsartan Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:936623-90-4)LCZ696
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Purity:99.9%
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(CAS:936623-90-4)Sacubitril/Valsartan
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Pricing Information Last Updated:Friday, 30 August 2024 07:54
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Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:936623-90-4)LCZ696
Order Number:LE25936014
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

Sacubitril/Valsartan Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:936623-90-4)LCZ696
sfd16337
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:936623-90-4)Sacubitril/Valsartan
A855305
Purity:99%/99%/99%/99%/99%/99%/99%/99%
Quantity:5g/25g/10mg/25mg/50mg/100mg/500mg/1ml
Price ($):496.0/1489.0/159.0/275.0/412.0/593.0/1227.0/169.0
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